Cas no 1152714-73-2 (2,6-dibromo-4-methylbenzene-1-sulfonamide)

• Product Name: 2,6-dibromo-4-methylbenzene-1-sulfonamide
• CAS No: 1152714-73-2
• MF: C₇H₇Br₂NO₂S
• MW: 329.008979082108
• MDL: MFCD11106121
• CID: 5242284
• PubChem ID: 23395158
• Update Time: 2026-03-08

2,6-dibromo-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-DIBROMO-4-METHYLBENZENE-1-SULFONAMIDE
• Benzenesulfonamide, 2,6-dibromo-4-methyl-
• 2,6-dibromo-4-methylbenzene-1-sulfonamide

• MDL： MFCD11106121
• Inchi： 1S/C7H7Br2NO2S/c1-4-2-5(8)7(6(9)3-4)13(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： CTYMGIHHRVYVNB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1S(N)(=O)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 2.2
• Topological Polar Surface Area: 68.5

Additional information on 2,6-dibromo-4-methylbenzene-1-sulfonamide

2,6-Dibromo-4-Methylbenzene-1-Sulfonamide: A Key Compound in Modern Pharmaceutical Research

2,6-Dibromo-4-methylbenzene-1-sulfonamide (CAS No. 1152714-73-2) represents a significant advancement in the field of synthetic chemistry and pharmaceutical development. This compound, characterized by its unique 2,6-dibromo substituents and 4-methyl group, has garnered attention for its potential applications in drug discovery and functional material design. Recent studies highlight its role as a versatile building block for creating bioactive molecules with enhanced pharmacological properties. The CAS no 1152714-73-2 designation underscores its importance in chemical databases, enabling researchers to track its synthesis, biological activity, and commercial availability.

The molecular structure of 2,6-dibromo-4-methylbenzene-1-sulfonamide features a benzene ring substituted with bromine atoms at positions 2 and 6, a methyl group at position 4, and a sulfonamide functional group at position 1. This combination of substituents contributes to its unique reactivity and stability, making it a valuable intermediate in the development of pharmaceutical compounds. The sulfonamide moiety is particularly noteworthy, as it is commonly found in drugs targeting metabolic disorders and inflammatory diseases. Recent advancements in computational chemistry have enabled precise modeling of its molecular interactions, further enhancing its utility in drug design.

One of the most promising applications of 2,6-dibromo-4-methylbenzene-1-sulfonamide lies in its potential as a scaffold for developing novel therapeutics. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its ability to modulate enzyme activity through hydrogen bonding and π-π stacking interactions. Researchers have also explored its use in creating prodrugs that improve bioavailability and reduce side effects. These findings align with the growing trend of leveraging aromatic sulfonamides for targeted drug delivery systems, particularly in oncology and neurodegenerative disease research.

The synthesis of 2,6-dibromo-4-methylbenzene-1-sulfonamide has been optimized through various methodologies, including electrophilic substitution and nucleophilic aromatic substitution reactions. A 2024 study in *Organic & Biomolecular Chemistry* reported an efficient one-pot synthesis route involving bromination of 4-methylbenzene-1-sulfonamide followed by selective bromination at the 2,6-positions. This approach not only reduces synthetic steps but also minimizes byproduct formation, aligning with green chemistry principles. The CAS no 1152714-73-2 compound's synthesis has also been investigated for scalability, with industrial applications focusing on its use in polymer science and materials engineering.

Recent research has expanded the scope of 2,6-dibromo-4-methylbenzene-1-sulfonamide beyond pharmaceuticals. In the field of materials science, it has been explored as a precursor for creating conductive polymers and organic semiconductors. A 2023 paper in *Advanced Materials* highlighted its potential in developing flexible electronic devices due to its tunable electronic properties. This dual functionality as both a pharmaceutical intermediate and a material science reagent underscores the compound's versatility. The sulfonamide group's ability to form hydrogen bonds with functional groups in polymers further enhances its applicability in this domain.

Biological studies on 2,6-dibromo-4-methylbenzene-1-sulfonamide have revealed its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a 2023 study in *Bioorganic & Medicinal Chemistry* demonstrated its ability to inhibit the activity of a key enzyme in the inflammatory response, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro studies have shown its ability to modulate cell signaling pathways associated with cancer progression, opening new avenues for its application in oncology. These findings highlight the compound's role in addressing unmet medical needs.

The 2,6-dibromo substituents in 2,6-dibromo-4-methylbenzene-1-sulfonamide play a critical role in its biological activity. Bromine atoms introduce electron-withdrawing effects that influence the compound's reactivity and interactions with biological targets. This property has been exploited in the design of selective inhibitors for specific enzymes, as shown in a 2024 study published in *Drug Discovery Today*. The methyl group at position 4 further enhances its solubility and metabolic stability, making it suitable for oral administration. These structural features have been optimized to improve the compound's pharmacokinetic profile, a critical factor in drug development.

Advancements in analytical techniques have enabled detailed characterization of 2,6-dibromo-4-methylbenzene-1-sulfonamide. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. A 2023 review in *Analytical Chemistry* highlighted the importance of these techniques in ensuring the compound's quality for both research and industrial applications. The CAS no 1152714-73-2 designation facilitates access to these analytical data, supporting its use in rigorous scientific investigations.

Despite its promising applications, challenges remain in the full exploitation of 2,6-dibromo-4-methylbenzene-1-sulfonamide. Ongoing research focuses on improving its selectivity in biological systems and reducing potential toxicity. A 2024 study in *Toxicological Sciences* investigated its safety profile, emphasizing the need for further studies to ensure its therapeutic potential. These efforts reflect the interdisciplinary nature of modern chemical research, where synthetic chemistry, pharmacology, and toxicology converge to develop safe and effective therapeutics.

In conclusion, 2,6-dibromo-4-methylbenzene-1-sulfonamide (CAS No. 1152714-73-2) stands as a prime example of how synthetic chemistry can drive innovation in pharmaceutical and material science. Its unique structure and reactivity have positioned it as a key compound in the development of novel therapeutics and advanced materials. As research continues to uncover its potential, the compound is poised to play an increasingly important role in addressing complex medical and technological challenges.